Cas no 1250263-66-1 (2-[3-[(4-Amino-6,7-dimethoxyquinazolin-2-yl)methylamino]propyl]isoindole-1,3-dione)

• Product Name: 2-[3-[(4-Amino-6,7-dimethoxyquinazolin-2-yl)methylamino]propyl]isoindole-1,3-dione
• CAS No: 1250263-66-1
• MF: C₂₂H₂₃N₅O₄
• MW: 421.449124574661
• CID: 2854545
• PubChem ID: 73012490
• Update Time: 2025-04-21

2-[3-[(4-Amino-6,7-dimethoxyquinazolin-2-yl)methylamino]propyl]isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(4-amino-6,7-dimethoxyquinazolin-2-yl)methylamino]propyl]isoindole-1,3-dione
• 1250263-66-1
• 2-[3-[(4-Amino-6,7-dimethoxyquinazolin-2-yl)methylamino]propyl]isoindole-1,3-dione

• Inchi： 1S/C22H23N5O4/c1-30-17-10-15-16(11-18(17)31-2)25-19(26-20(15)23)12-24-8-5-9-27-21(28)13-6-3-4-7-14(13)22(27)29/h3-4,6-7,10-11,24H,5,8-9,12H2,1-2H3,(H2,23,25,26)
• InChI Key： IXMPEOVPIKQDMP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCNCC1N=C(C2C=C(C(=CC=2N=1)OC)OC)N)=O

Computed Properties

• Exact Mass: 421.17500423Da
• Monoisotopic Mass: 421.17500423Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.359